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Compound of Interest

Compound Name: T-1105

Cat. No.: B1682577 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of antiviral compounds is paramount. This document provides critical safety protocols,

operational guidance, and disposal plans for Favipiravir (T-705), a broad-spectrum antiviral

agent. By adhering to these procedures, laboratories can maintain a safe environment and

ensure the integrity of their research.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Favipiravir (T-705), it is crucial to use appropriate personal protective

equipment to minimize exposure and prevent contamination.[1][2][3]

Recommended Personal Protective Equipment:
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PPE Item Specification Purpose

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Protects eyes from dust,

aerosols, and splashes.

Hand Protection

Chemical impermeable gloves

(e.g., nitrile). Gloves must be

inspected prior to use.[1]

Prevents skin contact with the

compound.

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or irritation is

experienced.[1]

Prevents inhalation of dust and

aerosols.

Body Protection

Fire/flame resistant and

impervious clothing.

Laboratory coat.

Protects skin and clothing from

contamination.

General Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][3]

Avoid the formation of dust and aerosols.[1][3]

Prevent contact with skin, eyes, and clothing.[1][3]

Use non-sparking tools to prevent ignition.[1]

Keep the compound away from sources of ignition.[1][3]

First Aid and Emergency Procedures
In the event of exposure to Favipiravir (T-705), immediate and appropriate first aid measures

are critical.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1][2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a physician.[1][2]

Eye Contact

Rinse eyes with plenty of water for at least 15

minutes, including under the eyelids. Seek

immediate medical attention.[1][2]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Spill and Disposal Management
Proper management of spills and disposal of Favipiravir (T-705) is essential to prevent

environmental contamination and ensure laboratory safety.

Spill Response:

Evacuate personnel from the spill area.[3]

Ensure adequate ventilation.[1][3]

Wear appropriate personal protective equipment.[1][3]

Cover the spill with a suitable absorbent material.[3]

Using non-sparking tools, collect the material and place it in a suitable, closed container for

disposal.[1][3]

Decontaminate the spill site with a 10% caustic solution and ventilate the area.[3]
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Disposal Plan:

Dispose of Favipiravir (T-705) and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[3]

Do not allow the chemical to enter drains, as it is very toxic to aquatic life.[4]

For unused medicine not on a specific "flush list," the FDA recommends mixing it with an

unappealing substance like dirt or cat litter, placing it in a sealed container, and then

disposing of it in the trash.[5]

Experimental Protocols
Detailed methodologies for key experiments involving Favipiravir (T-705) are crucial for

reproducibility and accurate interpretation of results.

In Vitro Antiviral Activity Assay: The antiviral activity of Favipiravir can be assessed using a

plaque reduction assay or a yield reduction assay in various cell lines such as Madin-Darby

canine kidney (MDCK) cells.[6]

Objective: To determine the concentration of Favipiravir that inhibits viral replication by 50%

(EC50).

Methodology:

Seed MDCK cells in 96-well plates and incubate until a confluent monolayer is formed.

Prepare serial dilutions of Favipiravir in a suitable medium.

Infect the cells with the virus of interest (e.g., influenza virus) at a specific multiplicity of

infection (MOI).

After a short incubation period, remove the virus inoculum and add the different

concentrations of Favipiravir.

Incubate the plates for a period appropriate for the virus replication cycle (e.g., 3 days for

influenza).
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Assess the viral-induced cytopathic effect (CPE) or quantify the viral yield using methods

like RT-PCR or plaque assay.

The EC50 value is calculated from the dose-response curve.[7]

In Vivo Efficacy Study in a Mouse Model: Animal models are essential for evaluating the in vivo

efficacy of antiviral compounds.

Objective: To assess the ability of Favipiravir to protect mice from a lethal viral infection.[6]

Methodology:

Infect BALB/c mice intranasally with a lethal dose of the virus (e.g., influenza A/H5N1).[6]

Administer Favipiravir orally at various dosages (e.g., 30 mg/kg/day) for a specified

duration (e.g., 5 days), starting at a set time post-infection.[6]

A control group receives a placebo.

Monitor the mice daily for signs of illness, weight loss, and mortality for a defined

observation period (e.g., 14 days).

At specific time points, lung tissues can be collected to determine viral titers.

The efficacy of the treatment is evaluated by comparing the survival rates and viral loads

between the treated and control groups.[6]
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Workflow for Safe Handling and Disposal of Favipiravir (T-705)
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Caption: This diagram outlines the procedural workflow for the safe handling and disposal of

Favipiravir (T-705) in a laboratory setting, including emergency protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682577#personal-protective-equipment-for-
handling-t-1105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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